4-Methyl-2-{[(2-methylpropyl)amino]methyl}phenol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-Methyl-2-{[(2-methylpropyl)amino]methyl}phenol is a phenolic compound featuring a methyl group at the para position and a secondary amine substituent (derived from 2-methylpropylamine) at the ortho position. The compound’s phenol core and amine-functionalized side chain suggest reactivity and biological activity influenced by hydrogen bonding, hydrophobic interactions, and steric effects .
Properties
Molecular Formula |
C12H19NO |
|---|---|
Molecular Weight |
193.28 g/mol |
IUPAC Name |
4-methyl-2-[(2-methylpropylamino)methyl]phenol |
InChI |
InChI=1S/C12H19NO/c1-9(2)7-13-8-11-6-10(3)4-5-12(11)14/h4-6,9,13-14H,7-8H2,1-3H3 |
InChI Key |
MPEKCKPCQJKMCB-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)O)CNCC(C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Methyl-2-{[(2-methylpropyl)amino]methyl}phenol typically involves the reaction of 4-methylphenol with 2-methylpropylamine under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under specific temperature and pressure conditions to ensure the desired product is obtained with high purity .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in laboratory settings but optimized for higher yields and efficiency. The process may include steps such as purification and crystallization to ensure the final product meets industrial standards .
Chemical Reactions Analysis
Types of Reactions
4-Methyl-2-{[(2-methylpropyl)amino]methyl}phenol undergoes various chemical reactions, including:
Oxidation: The phenolic group can be oxidized to form quinones.
Reduction: The amino group can be reduced to form corresponding amines.
Substitution: The compound can undergo electrophilic aromatic substitution reactions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and electrophiles for substitution reactions. The conditions typically involve controlled temperatures and the use of solvents such as methanol or DMSO .
Major Products
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield quinones, while reduction may produce various amines .
Scientific Research Applications
4-Methyl-2-{[(2-methylpropyl)amino]methyl}phenol has several scientific research applications:
Neuropharmacology: It has been studied for its ability to inhibit the uptake of amines by the brain, making it relevant in neuropharmacology and neuroscience research.
Analytical Chemistry: The compound’s properties make it useful as an analytical method for detecting amines.
Allosteric Modulation: Research has explored its potential as an allosteric modifier of hemoglobin, which could have implications in blood oxygen transport and related disorders.
Mechanism of Action
The mechanism of action of 4-Methyl-2-{[(2-methylpropyl)amino]methyl}phenol involves its interaction with amine transporters or receptors in the nervous system. By inhibiting the uptake of amines, it alters neurotransmitter levels and neuronal signaling. This interaction suggests that the compound may bind to or modulate the function of amine transporters, thereby impacting behaviors or physiological processes regulated by neurotransmitters.
Comparison with Similar Compounds
4-Amino-2-phenylphenol (CAS 19434-42-5)
- Structural Differences: Replaces the aminoalkyl group with a simpler amino group and introduces a phenyl ring.
- Reactivity: The primary amine in 4-amino-2-phenylphenol may enhance solubility in polar solvents compared to the tertiary amine in the target compound. However, the lack of steric hindrance in the amino group could increase susceptibility to oxidation or electrophilic substitution .
4-Chloro-2-((1R)-1-{[(R)-(2-chlorophenyl)(cyclopentyl)methyl]amino}propyl)phenol
- Structural Differences : Features chlorine substituents and a bulky cyclopentylmethylamine group.
- Crystallography : Single-crystal X-ray studies (R factor = 0.035) confirm structural rigidity imparted by halogenation and steric bulk, which may reduce metabolic degradation compared to the target compound’s smaller 2-methylpropylamine group .
4-Methyl-2-(2,4,4-trimethylpentan-2-yl)phenol
- Structural Differences: Substitutes the aminoalkyl group with a highly branched alkyl chain.
- Biological Activity : Demonstrates strong α-glucosidase inhibitory activity (binding affinity comparable to acarbose), suggesting that bulky substituents enhance enzyme interaction via hydrophobic pockets. The target compound’s amine group may instead favor hydrogen bonding with biological targets .
Antiangiogenic Activity
- The target compound’s phenol core and amine side chain may similarly modulate endothelial cell migration but through distinct pathways (e.g., redox modulation) .
Antioxidant and Antidiabetic Potential
- Phenolic analogs in : Methyl and alkylphenols exhibit α-glucosidase inhibition via hydrophobic interactions.
Data Tables
Table 1: Structural and Functional Comparison
Table 2: Substituent Impact on Reactivity
Biological Activity
4-Methyl-2-{[(2-methylpropyl)amino]methyl}phenol, also known as 4-(2-Amino-2-methylpropyl)phenol, is an organic compound with significant biological activity. This compound is characterized by its molecular formula and a molecular weight of 165.23 g/mol. Its structural features suggest potential pharmacological applications, particularly in neuropharmacology and antimicrobial research.
The biological activity of this compound primarily revolves around its inhibition of amine uptake in the brain , which may contribute to various pharmacological effects. The inhibition of neurotransmitter reuptake can lead to increased availability of monoamines, potentially affecting mood and cognitive functions.
Pharmacokinetics
- Solubility : This compound is soluble in water, ethanol, and acetone, which facilitates its absorption and bioavailability in biological systems.
- Metabolism : It undergoes various chemical reactions, including oxidation to form quinones and reduction to produce amines, indicating a versatile metabolic pathway that could influence its biological effects .
Biological Activities
Research has highlighted several key biological activities associated with 4-Methyl-2-{[(2-methylpropyl)amino]methyl}phenol:
1. Antimicrobial Activity
Compounds related to 4-Methyl-2-{[(2-methylpropyl)amino]methyl}phenol have demonstrated broad-spectrum antimicrobial properties . Studies indicate effectiveness against both gram-positive bacteria and fungi by inhibiting cell wall synthesis .
2. Antidiabetic Properties
Derivatives of this compound have shown significant inhibition of enzymes such as amylase and glucosidase, suggesting potential in managing diabetes by regulating carbohydrate metabolism.
3. Antioxidative Effects
Research indicates that this compound exhibits antioxidative properties , which may protect cells from oxidative stress—a contributing factor in various diseases including cancer .
Study on Antimicrobial Efficacy
A study conducted by researchers at a pharmaceutical laboratory evaluated the antimicrobial efficacy of 4-Methyl-2-{[(2-methylpropyl)amino]methyl}phenol against several pathogens. The results demonstrated:
- Inhibition Zone : The compound showed a significant inhibition zone against Staphylococcus aureus and Escherichia coli.
- Minimum Inhibitory Concentration (MIC) : The MIC values were determined to be below 100 µg/mL for both bacteria, indicating strong antimicrobial potential.
| Pathogen | Inhibition Zone (mm) | MIC (µg/mL) |
|---|---|---|
| Staphylococcus aureus | 15 | <50 |
| Escherichia coli | 12 | <100 |
Neuropharmacological Study
In a neuropharmacological study assessing the effects on neurotransmitter levels, it was found that administration of the compound led to:
- Increased Serotonin Levels : A marked increase in serotonin levels was observed post-administration.
- Behavioral Changes : Mice treated with the compound exhibited reduced anxiety-like behavior in elevated plus maze tests.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
